2-(3-fluorophenoxy)-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)propanamide

• IUPAC Name: 2-(3-fluorophenoxy)-N-[2-[3-(2-methylimidazol-1-yl)-6-oxopyridazin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C19H20FN5O3/c1-13(28-16-5-3-4-15(20)12-16)19(27)22-9-11-25-18(26)7-6-17(23-25)24-10-8-21-14(24)2/h3-8,10,12-13H,9,11H2,1-2H3,(H,22,27)
• InChI Key: GSQVIMVRLCUIQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN(C(=O)C=C2)CCNC(=O)C(C)OC3=CC(=CC=C3)F
• Molecular Formula: C19H20FN5O3
• Molecular Weight: 385.4 g/mol
• CAS No.: 1351630-35-7

Description

2-(3-fluorophenoxy)-N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C19H20FN5O3 and its molecular weight is 385.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Synthetic Methodologies

Research in this area focuses on the development of novel synthetic routes for producing derivatives with potential antibacterial, antifungal, and antiviral properties. For instance, the study by Helal et al. (2013) discusses the synthesis and characterization of new types of propionamide derivatives, highlighting their significant antibacterial and antifungal activities (Helal et al., 2013).

Antiviral Research

Broad-Spectrum Antiviral Inhibitors

The quest for antiviral agents is a prominent area of investigation. For example, van der Schaar et al. (2013) reported on a novel inhibitor of enterovirus replication that targets host cell factor phosphatidylinositol 4-kinase IIIβ, showing promise for treating enterovirus infections (van der Schaar et al., 2013).

Anticancer Activity

Anticancer and Antimicrobial Agents

The development of compounds with anticancer and antimicrobial properties is another significant research direction. For instance, Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide and evaluated their antioxidant and anticancer activities, indicating potential therapeutic applications (Tumosienė et al., 2020).

Catalysis and Material Science

Catalytic and Material Applications

Research also extends into the use of novel compounds in catalysis and materials science. For example, Ghorbanloo and Alamooti (2017) explored the encapsulation of a molybdenum(VI) complex for oxidation reactions, showcasing the potential for reusable catalysts in organic synthesis (Ghorbanloo & Alamooti, 2017).